Cas no 14860-48-1 (Benzenemethanamine, 2-amino-3,5-dibromo-N-cyclohexyl-)

• Product Name: Benzenemethanamine, 2-amino-3,5-dibromo-N-cyclohexyl-
• CAS No: 14860-48-1
• MF: C₁₃H₁₈Br₂N₂
• MW: 362.10342168808
• CID: 3779693
• PubChem ID: 23065655
• Update Time: 2025-04-22

Benzenemethanamine, 2-amino-3,5-dibromo-N-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-amino-3,5-dibromo-N-cyclohexyl-
• 2,4-dibromo-6-((cyclohexylamino)methyl)aniline
• Bromhexine Impurity F
• Bromhexine Hydrochloride Impurity F
• Bromhexine hydrochloride Impurity L
• Bromhexine Impurity 5 HCl
• Bromhexime impurity L
• Bromhexine Impurity 14
• SCHEMBL2342350
• trans-4-[(2-amino-3,5-dibrombenzyl)amino]-cyclohexane
• 14860-48-1
• 5090B
• 2,4-Dibromo-6-[(cyclohexylamino)methyl]aniline
• BCP34164

• Inchi： 1S/C13H18Br2N2/c14-10-6-9(13(16)12(15)7-10)8-17-11-4-2-1-3-5-11/h6-7,11,17H,1-5,8,16H2
• InChI Key： MCJGPOZFMWWPGB-UHFFFAOYSA-N
• SMILES： C1(CNC2CCCCC2)=CC(Br)=CC(Br)=C1N

Computed Properties

• Exact Mass: 361.98162Da
• Monoisotopic Mass: 359.98367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.1Ų